Cas no 2169503-53-9 (8,10-dimethyl-5-oxa-12-azadispiro3.1.5^{6}.3^{4}tetradecane)

• Product Name: 8,10-dimethyl-5-oxa-12-azadispiro3.1.5^{6}.3^{4}tetradecane
• CAS No: 2169503-53-9
• MF: C₁₄H₂₅NO
• MW: 223.354404211044
• CID: 6499063
• PubChem ID: 165743388
• Update Time: 2025-10-30

8,10-dimethyl-5-oxa-12-azadispiro3.1.5^{6}.3^{4}tetradecane Chemical and Physical Properties

Names and Identifiers

• 8,10-dimethyl-5-oxa-12-azadispiro3.1.5^{6}.3^{4}tetradecane
• 2169503-53-9
• 8,10-dimethyl-5-oxa-12-azadispiro[3.1.5^{6}.3^{4}]tetradecane
• EN300-1280001

• Inchi： 1S/C14H25NO/c1-11-8-12(2)10-14(9-11)15-7-6-13(16-14)4-3-5-13/h11-12,15H,3-10H2,1-2H3
• InChI Key： OIFHUTIVOZLKRG-UHFFFAOYSA-N
• SMILES： O1C2(CC(C)CC(C)C2)NCCC21CCC2

Computed Properties

• Exact Mass: 223.193614421g/mol
• Monoisotopic Mass: 223.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 21.3Ų

Additional information on 8,10-dimethyl-5-oxa-12-azadispiro3.1.5^{6}.3^{4}tetradecane

Comprehensive Overview of 8,10-dimethyl-5-oxa-12-azadispiro[3.1.5⁶.3⁴]tetradecane (CAS No. 2169503-53-9)

The compound 8,10-dimethyl-5-oxa-12-azadispiro[3.1.5⁶.3⁴]tetradecane (CAS No. 2169503-53-9) is a structurally unique spirocyclic molecule that has garnered significant interest in the fields of medicinal chemistry and materials science. Its intricate spirocyclic framework and the presence of both oxygen and nitrogen heteroatoms make it a promising candidate for various applications, including drug discovery and functional materials. Researchers are particularly intrigued by its potential as a bioactive scaffold, given its resemblance to other pharmacologically active spiro compounds.

In recent years, the demand for novel heterocyclic compounds has surged, driven by their versatility in drug development. The 8,10-dimethyl-5-oxa-12-azadispiro structure stands out due to its rigid three-dimensional geometry, which can enhance binding affinity to biological targets. This property aligns with the growing trend in pharmaceutical research to explore spirocyclic architectures for their ability to improve drug selectivity and reduce off-target effects. Additionally, the compound's oxygen-nitrogen heterocycle is a focal point for studies on hydrogen bonding interactions, a key factor in molecular recognition.

From a synthetic perspective, the construction of dispiro compounds like 2169503-53-9 presents both challenges and opportunities. Advanced techniques such as multicomponent reactions and catalyzed cyclizations are often employed to achieve high yields and stereochemical control. The compound's CAS number 2169503-53-9 is frequently searched in chemical databases, reflecting its relevance in academic and industrial settings. Researchers are also investigating its potential as a building block for more complex molecules, leveraging its spirocyclic core to design derivatives with tailored properties.

The rise of computational chemistry has further amplified interest in 8,10-dimethyl-5-oxa-12-azadispiro[3.1.5⁶.3⁴]tetradecane. Molecular docking studies and quantum mechanical calculations are being used to predict its interactions with biological targets, accelerating the identification of potential therapeutic applications. This aligns with the broader shift toward AI-driven drug discovery, where compounds with unique scaffolds are prioritized for virtual screening. The compound's spiro[3.1.5] and spiro[6.3] rings are particularly noteworthy for their conformational stability, a trait highly valued in fragment-based drug design.

Beyond pharmaceuticals, 2169503-53-9 has potential applications in advanced materials. Its spirocyclic structure could contribute to the development of high-performance polymers or liquid crystals, where rigidity and thermal stability are critical. The compound's azadispiro moiety may also serve as a ligand in catalytic systems, expanding its utility in green chemistry initiatives. As sustainability becomes a central theme in chemical research, molecules like this are increasingly explored for their eco-friendly synthesis and biodegradability.

In summary, 8,10-dimethyl-5-oxa-12-azadispiro[3.1.5⁶.3⁴]tetradecane (CAS No. 2169503-53-9) represents a fascinating intersection of chemistry and innovation. Its multifunctional spirocyclic design positions it as a valuable asset in both drug discovery and materials science. As research continues to uncover its full potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.